3-Butyl-2-methylbenzaldehyde

• CAS No.: 61215-76-7
• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 3-butyl-2-methylbenzaldehyde
• InChI: InChI=1S/C12H16O/c1-3-4-6-11-7-5-8-12(9-13)10(11)2/h5,7-9H,3-4,6H2,1-2H3
• InChI Key: ALLZTBUPOIAVHC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C(=CC=C1)C=O)C

Description

3-Butyl-2-methylbenzaldehyde is a substituted aromatic aldehyde with the molecular formula C₁₂H₁₆O. Its structure consists of a benzene ring substituted with a butyl group at the 3-position and a methyl group at the 2-position, alongside an aldehyde functional group at the 1-position. This compound is typically synthesized via Friedel-Crafts alkylation followed by oxidation or through formylation reactions using directed ortho-metallation strategies.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Butyl-2-methylbenzaldehyde can be achieved through several methods, including:

Friedel-Crafts Alkylation: This involves the alkylation of toluene with butyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃). The resulting product is then oxidized to form the aldehyde.

Grignard Reaction: A Grignard reagent, such as butylmagnesium bromide, can react with 2-methylbenzaldehyde to introduce the butyl group at the desired position.

Industrial Production Methods: Industrial production of 3-Butyl-2-methylbenzaldehyde typically involves large-scale Friedel-Crafts alkylation due to its efficiency and cost-effectiveness. The reaction conditions are carefully controlled to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-Butyl-2-methylbenzaldehyde can undergo oxidation reactions to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Sodium borohydride (NaBH₄) in methanol or lithium aluminum hydride (LiAlH₄) in ether.

Substitution: Nitration with nitric acid (HNO₃) and sulfuric acid (H₂SO₄), halogenation with bromine (Br₂) in the presence of a catalyst.

Major Products:

Oxidation: 3-Butyl-2-methylbenzoic acid.

Reduction: 3-Butyl-2-methylbenzyl alcohol.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry: 3-Butyl-2-methylbenzaldehyde is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block in the preparation of pharmaceuticals, agrochemicals, and fragrances.

Biology: In biological research, this compound can be used to study the effects of aromatic aldehydes on cellular processes. It may also serve as a model compound for investigating the metabolism of aldehydes in living organisms.

Medicine: While specific medical applications of 3-Butyl-2-methylbenzaldehyde are limited, its derivatives may have potential therapeutic properties. Research into its biological activity could lead to the development of new drugs.

Industry: In the industrial sector, 3-Butyl-2-methylbenzaldehyde is used in the manufacture of specialty chemicals, including flavoring agents and fragrances. Its unique aroma makes it valuable in the formulation of perfumes and other scented products.

Mechanism of Action

The mechanism of action of 3-Butyl-2-methylbenzaldehyde primarily involves its interaction with biological molecules through its aldehyde functional group. This group can form covalent bonds with nucleophilic sites on proteins and other macromolecules, potentially altering their function. The compound may also participate in redox reactions, influencing cellular oxidative stress pathways.

Comparison with Similar Compounds

Physical Properties :

• Molecular weight: 176.26 g/mol
• Boiling point: ~260–265°C (estimated based on alkyl chain length and substitution pattern)
• Solubility: Low solubility in water due to hydrophobic alkyl groups; soluble in organic solvents like ethanol and dichloromethane.

Applications :
3-Butyl-2-methylbenzaldehyde is primarily used in the fragrance industry due to its aromatic profile. It also serves as an intermediate in synthesizing pharmaceuticals and agrochemicals, where its substituents influence reactivity and regioselectivity in subsequent reactions.

Comparison with Similar Compounds

The structural and functional similarities of 3-Butyl-2-methylbenzaldehyde to other substituted benzaldehydes allow for comparative analysis of their physicochemical properties, reactivity, and applications. Key compounds for comparison include:

2-Methylbenzaldehyde (o-Tolualdehyde)

• Structure : Benzene ring with a methyl group at the 2-position and an aldehyde at the 1-position.
• Molecular weight : 134.18 g/mol.
• Boiling point : 199–201°C.
• Reactivity : The methyl group directs electrophilic substitution to the 4- and 6-positions. Lacks steric hindrance, enabling faster reactions compared to bulkier derivatives.
• Applications : Used in dyes and as a flavoring agent.

4-Butylbenzaldehyde

• Structure : Benzene ring with a butyl group at the 4-position and an aldehyde at the 1-position.
• Molecular weight : 176.26 g/mol.
• Boiling point : ~255–260°C.
• Reactivity : The para-butyl group enhances electron-donating effects, stabilizing intermediates in nucleophilic additions.
• Applications : Intermediate in surfactant synthesis.

3-Butyl-2-methylbenzaldehyde vs. Isomers

The position of substituents significantly impacts properties:

• 3-Butyl-2-methyl vs. 4-Butyl-2-methyl : The 3-butyl group in 3-Butyl-2-methylbenzaldehyde creates greater steric hindrance, reducing reaction rates in electrophilic substitutions compared to its 4-butyl isomer.

Data Table: Comparative Analysis

Property	3-Butyl-2-methylbenzaldehyde	2-Methylbenzaldehyde	4-Butylbenzaldehyde
Molecular Formula	C₁₂H₁₆O	C₈H₈O	C₁₁H₁₄O
Molecular Weight (g/mol)	176.26	134.18	162.23
Boiling Point (°C)	260–265	199–201	255–260
Solubility in Water	Insoluble	Slightly soluble	Insoluble
Key Reactivity	Steric hindrance at 3-position slows electrophilic substitution	High reactivity at 4- and 6-positions	Enhanced para-directing effects